Cas no 141276-50-8 (1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-)

• Product Name: 1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-
• CAS No: 141276-50-8
• MF: C₁₈H₁₃N₅O₂
• MW: 331.328122854233
• CID: 1302706
• PubChem ID: 50992526
• Update Time: 2025-04-20

1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indol-1-one, 2-(2-azidobenzoyl)-2,3,4,9-tetrahydro-
• 2-(2-azidobenzoyl)-4,9-dihydro-3H-pyrido[3,4-b]indol-1-one
• 2-(2-Azidobenzoyl)-2,3,4,9-tetrahydro-1H-beta-carbolin-1-one
• 141276-50-8
• DTXSID80679177

• Inchi： 1S/C18H13N5O2/c19-22-21-15-8-4-2-6-13(15)17(24)23-10-9-12-11-5-1-3-7-14(11)20-16(12)18(23)25/h1-8,20H,9-10H2
• InChI Key： AWGCFBCYZZLIGD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=CC=CC=3N2)CCN1C(C1C=CC=CC=1N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 331.10709
• Monoisotopic Mass: 331.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 101.93